Cas no 887644-98-6 ((7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide)

• Product Name: (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide
• CAS No: 887644-98-6
• MF: C₂₇H₂₂BrO₃P
• MW: 505.339547634125
• CID: 1040194
• PubChem ID: 11720320
• Update Time: 2025-06-17

(7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide
• (1,3-DIHYDRO-7-METHOXY-3-OXO-1-ISOBENZOFURANYL)TRIPHENYLPHOSPHONIUM BROMIDE
• (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphoniumbromide
• CLUSSCIAHXNCTA-UHFFFAOYSA-M
• AKOS016006509
• 887644-98-6
• A861463
• (7-methoxy-3-oxo-1,3-dihydro-2-benzofuran-1-yl)triphenylphosphanium bromide
• SCHEMBL3664175
• (7-methoxy-3-oxo-1H-2-benzofuran-1-yl)-triphenylphosphanium;bromide
• DTXSID50471125
• DB-336160

• MDL： MFCD17676148
• Inchi： 1S/C27H22O3P.BrH/c1-29-24-19-11-18-23-25(24)27(30-26(23)28)31(20-12-5-2-6-13-20,21-14-7-3-8-15-21)22-16-9-4-10-17-22;/h2-19,27H,1H3;1H/q+1;/p-1
• InChI Key： CLUSSCIAHXNCTA-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C2C(=CC=CC=2C(=O)O1)OC

Computed Properties

• Exact Mass: 504.04899g/mol
• Monoisotopic Mass: 504.04899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

(7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide

Introduction to (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide (CAS No. 887644-98-6)

(7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide, identified by its CAS number 887644-98-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of phosphonium salts, which are widely recognized for their utility in various biochemical applications. The unique structural features of this molecule, particularly its 7-methoxy-3-oxo-1,3-dihydroisobenzofuran moiety, make it a promising candidate for further investigation in medicinal chemistry.

The synthesis and characterization of this compound have been the focus of several recent studies, highlighting its potential role in the development of novel therapeutic agents. Phosphonium salts, in general, are known for their ability to stabilize reactive intermediates and enhance the solubility of other molecules, making them valuable in drug formulation and delivery systems. The bromide salt form of this compound further enhances its reactivity and compatibility with a wide range of organic transformations.

In recent years, there has been a growing interest in the use of heterocyclic compounds in drug discovery. The 1,3-dihydroisobenzofuran scaffold is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. The incorporation of a methoxy group at the 7-position and an oxo group at the 3-position introduces additional functionalization possibilities, allowing for diverse chemical modifications that can tailor the pharmacological properties of the compound.

One of the most compelling aspects of this compound is its potential application in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The 7-methoxy-3-oxo-1,3-dihydroisobenzofuran moiety has been shown to interact with the active sites of certain kinases, potentially leading to the development of selective inhibitors. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, making them attractive candidates for further optimization.

The triphenylphosphonium cation portion of the molecule contributes to its stability and lipophilicity, which are important factors in drug design. Phosphonium salts are known to have favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity. This makes them particularly suitable for oral administration and other routes of drug delivery. Additionally, the bromide counterion enhances the compound's solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

Recent advances in computational chemistry have also shed light on the structural and electronic properties of this compound. Molecular modeling studies have revealed that the 7-methoxy-3-oxo-1,3-dihydroisobenzofuran scaffold can adopt multiple conformations depending on the environment. These conformational changes can influence the compound's binding affinity to biological targets and its overall pharmacological activity. By leveraging computational tools, researchers can predict and optimize these interactions, leading to more effective drug candidates.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the dihydroisobenzofuran core followed by functionalization with a methoxy group and an oxo group. The introduction of the triphenylphosphonium cation is typically achieved through quaternization reactions using phosphorus-based reagents. Each step must be meticulously optimized to minimize side reactions and maximize product integrity.

In conclusion, (7-Methoxy-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide (CAS No. 887644-98-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug discovery, particularly in the development of kinase inhibitors. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a crucial role in future therapeutic applications.